Cas no 1172094-95-9 (4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 1172094-95-9
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 6283386
• PubChem ID: 42109727
• Update Time: 2025-10-29

4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• 1172094-95-9
• VU0633144-1
• AKOS024494645
• F5069-0222
• 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)pyrazole-3-carboxamide

• Inchi： 1S/C20H20FN3O3/c1-3-26-17-11-7-15(8-12-17)22-20(25)19-18(27-4-2)13-24(23-19)16-9-5-14(21)6-10-16/h5-13H,3-4H2,1-2H3,(H,22,25)
• InChI Key： ABIZTSYGNPNSDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC(=CC=2)OCC)=O)=N1)OCC

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

Introduction to 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1172094-95-9)

The compound 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, identified by its CAS number 1172094-95-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including ethoxy and fluorophenyl moieties, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Pyrazole derivatives, in particular, have demonstrated remarkable efficacy in various therapeutic areas. The specific arrangement of substituents in 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide enhances its binding affinity to biological targets, which is crucial for designing effective drugs. The fluorine atom at the para position of one of the phenyl rings introduces electronic and steric effects that can modulate the compound's pharmacokinetic profile, potentially improving its bioavailability and therapeutic window.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The ethoxy groups in this compound play a pivotal role in influencing its interactions with biological receptors. By modifying the electronic properties of the aromatic system, these groups can fine-tune the compound's activity against specific targets. This flexibility makes 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide a versatile scaffold for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in treating inflammatory and immunological disorders. Recent studies have highlighted the role of pyrazole derivatives in modulating immune responses by interacting with key signaling pathways. The structural features of 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, particularly the combination of fluorine and ethoxy substituents, suggest that it may exhibit potent anti-inflammatory properties. This aligns with the growing demand for innovative treatments that address chronic inflammatory conditions without causing significant side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These techniques not only streamline the synthetic route but also enhance the overall quality of the final product. The ability to produce 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide on a scalable basis is crucial for its transition from laboratory research to clinical development.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant binding affinity to certain enzymes and receptors involved in inflammatory pathways. The fluorine atom, in particular, appears to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. These findings are consistent with previous research on fluorinated pyrazole derivatives, which have shown promise in various therapeutic contexts.

The potential applications of 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide extend beyond inflammation management. Preliminary data suggest that it may also possess antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The structural complexity of this molecule allows for further derivatization, enabling researchers to explore additional therapeutic modalities. This adaptability underscores its value as a versatile chemical entity in drug discovery efforts.

The development of new drugs is often hindered by challenges such as poor solubility, rapid metabolism, or off-target effects. However, the design of 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide addresses some of these issues through strategic molecular optimization. The presence of polar functional groups enhances solubility, while electronic modifications improve metabolic stability. These features are critical for ensuring that the compound remains active within biological systems long enough to exert its therapeutic effects.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for advancing this compound into clinical trials. Such partnerships can leverage expertise in synthetic chemistry, pharmacology, and drug delivery systems to maximize the chances of successful development. The unique properties of 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide make it an attractive candidate for further investigation under these collaborative frameworks.

In conclusion, 4-ethoxy-N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1172094-95-9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its structural complexity and functional group arrangement offer unique advantages in drug design, particularly for addressing inflammatory and immunological disorders. Continued research and development efforts are warranted to fully explore its potential as a novel therapeutic agent.